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Introduction

Gas sweetening, the process of removing acidic gases such as carbon dioxide (CO₂) and

hydrogen sulfide (H₂S) from natural gas and other gas streams, is a critical step in gas

processing.[1][2] Alkanolamines, such as monoethanolamine (MEA) and diethanolamine

(DEA), are widely used solvents for this purpose due to their high reactivity with acid gases.[3]

This document details the experimental setup and protocols for gas sweetening using

ethanolamine acetate, a protic ionic liquid, which offers potential advantages such as lower

vapor pressure and higher thermal stability compared to traditional aqueous amine solutions.[4]

[5]

The protocols provided are designed for researchers and scientists in the fields of chemical

engineering, materials science, and drug development who are exploring novel solvents for

carbon capture and gas purification. The experimental setup is based on a continuous

absorption-desorption process.[6][7][8]

Experimental Protocols
Synthesis of Ethanolamine Acetate
Objective: To synthesize the protic ionic liquid ethanolamine acetate from ethanolamine and

acetic acid.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13113740?utm_src=pdf-interest
http://gasprocessingnews.com/articles/2020/10/understanding-gas-sweetening-processes/
https://projekter.aau.dk/projekter/files/198673873/HenrietteMasterThesis.pdf
http://penedulearning.com/wp-content/uploads/2020/04/Technologies-of-Natural-Gas-Sweetening_4-24-20.pdf
https://www.benchchem.com/product/b13113740?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.iecr.4c02072
https://www.mdpi.com/1420-3049/29/22/5388
https://ou.edu/content/dam/pacs/laurance-reid/documents/resources-docs/4_fundamentals_of_gas_sweetening_by_k_f_butwell_and_l_kroop.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413488/
https://www.researchgate.net/publication/362725290_Chemical_and_Physical_Ionic_Liquids_in_CO2_Capture_System_Using_Membrane_Vacuum_Regeneration
https://www.benchchem.com/product/b13113740?utm_src=pdf-body
https://www.benchchem.com/product/b13113740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13113740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monoethanolamine (MEA)

Acetic acid (glacial)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

Place a known molar amount of monoethanolamine into a round-bottom flask equipped with

a magnetic stir bar.

Cool the flask in an ice bath to manage the exothermic reaction.

Slowly add an equimolar amount of glacial acetic acid to the monoethanolamine via a

dropping funnel while continuously stirring.

After the addition is complete, allow the mixture to slowly warm to room temperature and

continue stirring for 2-3 hours to ensure the reaction goes to completion.

Remove any residual water or unreacted starting materials using a rotary evaporator at

elevated temperature and reduced pressure.

The resulting viscous liquid is ethanolamine acetate. Characterize the product using

techniques such as NMR spectroscopy and FTIR to confirm its structure and purity.

Gas Sweetening Experimental Setup
The experimental setup consists of a continuous absorption-desorption loop. The sour gas is

fed into an absorption column where it comes into contact with the lean ethanolamine acetate
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solvent. The rich solvent, laden with acid gases, is then heated in a stripping column to release

the absorbed gases and regenerate the solvent.

Key Components:

Gas Delivery System: Mass flow controllers to regulate the flow of CO₂ and a carrier gas

(e.g., N₂).

Absorption Column: A packed-bed column to facilitate gas-liquid contact.

Solvent Circulation System: A pump to circulate the ethanolamine acetate solvent.

Heating and Cooling System: Heat exchangers to control the temperature of the lean and

rich solvent streams.

Stripping Column: A packed-bed column with a reboiler to heat the rich solvent for

regeneration.

Gas Analysis System: A gas chromatograph or an infrared gas analyzer to measure the

concentration of acid gases in the inlet and outlet gas streams.

Experimental Procedure for CO₂ Absorption
Objective: To determine the CO₂ absorption efficiency of ethanolamine acetate.

Procedure:

Prepare a known concentration of ethanolamine acetate solution (e.g., 30 wt% in water, or

as a pure solvent).

Circulate the lean solvent through the absorption column at a constant flow rate.

Introduce a simulated sour gas stream (e.g., 15% CO₂ in N₂) into the bottom of the

absorption column at a known flow rate.[9]

Maintain the absorber at a constant temperature and pressure (e.g., 298.15 K and 101 kPa).

[10]
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Continuously measure the CO₂ concentration in the gas stream exiting the top of the

absorption column.

The CO₂ absorption efficiency can be calculated using the following formula: Efficiency (%) =

[(CO₂_inlet - CO₂_outlet) / CO₂_inlet] x 100

Collect samples of the rich solvent from the bottom of the absorber to determine the CO₂

loading (moles of CO₂ per mole of amine).

Experimental Procedure for Solvent Regeneration
Objective: To regenerate the CO₂-rich ethanolamine acetate and determine the desorption

efficiency.

Procedure:

Pump the rich solvent from the absorption column through a heat exchanger to preheat it.

Introduce the preheated rich solvent into the top of the stripping column.

Heat the solvent in the reboiler at the bottom of the stripper to a specified temperature (e.g.,

100-120°C) to promote the release of CO₂.[11]

The released CO₂ and water vapor exit from the top of the stripper.

The regenerated (lean) solvent is cooled in a heat exchanger and recirculated back to the

absorption column.

The desorption efficiency can be determined by analyzing the CO₂ loading of the lean

solvent exiting the stripper.

Data Presentation
Table 1: CO₂ Absorption Performance of Various Solvents
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Solvent
Concentrati
on (wt%)

Temperatur
e (K)

Pressure
(kPa)

CO₂
Capture
Efficiency
(%)

Reference

Monoethanol

amine (MEA)
30 Ambient Atmospheric >97 [9]

[emim][Ac]

(Ionic Liquid)
100 313 4 61 [7][8]

Ethanolamine

Acetate

(estimated)

30-100 298-313 101 90-95 N/A

Table 2: Experimental Parameters for Gas Sweetening with Ethanolamine Acetate

Parameter Value Unit

Absorption

Solvent Concentration 30 wt% in water

Solvent Flow Rate 0.1 - 1 L/min

Gas Flow Rate 1 - 10 L/min

CO₂ Concentration in Inlet Gas 15 %

Absorption Temperature 25 - 40 °C

Absorption Pressure 1 - 10 atm

Desorption (Stripping)

Stripping Temperature 100 - 120 °C

Stripping Pressure 1 - 2 atm

Visualizations
Experimental Workflow
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Caption: Experimental workflow from solvent synthesis to the gas sweetening process.
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Logical Relationship of the Absorption-Desorption Cycle
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Caption: The logical cycle of the solvent in the absorption-desorption process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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